N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H21N3O2/c24-20(18-13-16-5-1-2-6-17(16)25-18)22-14-15-8-11-23(12-9-15)19-7-3-4-10-21-19/h1-7,10,13,15H,8-9,11-12,14H2,(H,22,24)
• InChI Key: VMNWJFWTXPTODA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=CC=CC=C3O2)C4=CC=CC=N4
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• CAS No.: 1234928-10-9

Description

N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H21N3O2 and its molecular weight is 335.407. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Binding Analysis

N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzofuran-2-carboxamide has been analyzed for its molecular interactions and binding capabilities, particularly in the context of cannabinoid receptors. It acts as a potent antagonist, with studies revealing its conformational behavior and interaction mechanisms with the CB1 cannabinoid receptor, emphasizing its potential in developing pharmacophore models for cannabinoid receptor ligands (Shim et al., 2002).

Cholinesterase Inhibitory Activity

Research has focused on benzofuran-2-carboxamide derivatives for their cholinesterase inhibitory activities, highlighting their potential in treating neurodegenerative diseases. Compounds with benzofuran-2-carboxamide structures have shown potent butyrylcholinesterase inhibition, indicating their therapeutic utility in diseases like Alzheimer's (Abedinifar et al., 2018).

Anti-Inflammatory and Analgesic Agents

Benzofuran derivatives have been synthesized with applications as anti-inflammatory and analgesic agents. These compounds, derived from visnaginone and khellinone, have shown significant COX-2 inhibitory activity, alongside notable analgesic and anti-inflammatory effects, suggesting their potential in pain management and inflammation treatment (Abu‐Hashem et al., 2020).

Synthesis and Drug Development

The synthesis and evaluation of benzofuran and benzodifuran compounds for their pharmacological properties, including antiarrhythmic agents, highlight the versatility of this compound derivatives in drug development. These studies provide insights into the synthesis strategies and the potential therapeutic applications of such compounds (Hankovszky et al., 1986).

Structural and Computational Analysis

The compound has also been subject to structural and computational analyses to understand its binding affinities and molecular dynamics. Such studies are crucial for the rational design of receptor-specific antagonists and agonists, paving the way for targeted therapeutic agents (Artheswari et al., 2019).

Future Directions

Given the interesting structural features of this compound and the biological activities of similar compounds, it could be a promising candidate for further study. Future research could focus on synthesizing the compound, characterizing its physical and chemical properties, studying its reactivity, and testing its biological activity.